2,4-Ditert-butyl-6-hydroxybenzenesulfonamide

• IUPAC Name: 2,4-ditert-butyl-6-hydroxybenzenesulfonamide
• InChI: InChI=1S/C14H23NO3S/c1-13(2,3)9-7-10(14(4,5)6)12(11(16)8-9)19(15,17)18/h7-8,16H,1-6H3,(H2,15,17,18)
• InChI Key: MBLULWGZYDLOKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C(=C1)O)S(=O)(=O)N)C(C)(C)C
• Molecular Formula: C14H23NO3S
• Molecular Weight: 285.40 g/mol

Description

2,4-Ditert-butyl-6-hydroxybenzenesulfonamide is an organic compound that belongs to the class of sulfonamides It is characterized by the presence of two tert-butyl groups, a hydroxyl group, and a sulfonamide group attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-Ditert-butyl-6-hydroxybenzenesulfonamide typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2,4-Ditert-butylphenol and sulfonamide.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a suitable solvent, such as dichloromethane or toluene, and a catalyst, such as sulfuric acid or hydrochloric acid.

Reaction Steps:

Industrial Production Methods

In industrial settings, the production of 2,4-Ditert-butyl-6-hydroxybenzenesulfonamide may involve large-scale batch or continuous processes. These methods often utilize automated reactors and precise control of reaction parameters to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2,4-Ditert-butyl-6-hydroxybenzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde derivative.

Reduction: The sulfonamide group can be reduced to form an amine derivative.

Substitution: The tert-butyl groups can be substituted with other functional groups through electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Common reducing agents include lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Common reagents for substitution reactions include halogens, alkylating agents, and nucleophiles such as amines or thiols.

Major Products

Oxidation: Formation of ketone or aldehyde derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted benzene derivatives with various functional groups.

Scientific Research Applications

2,4-Ditert-butyl-6-hydroxybenzenesulfonamide has several scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis and catalysis.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs or drug delivery systems.

Industry: Utilized in the production of specialty chemicals, polymers, and materials with specific properties.

Mechanism of Action

The mechanism of action of 2,4-Ditert-butyl-6-hydroxybenzenesulfonamide involves its interaction with specific molecular targets and pathways. The sulfonamide group can interact with enzymes or receptors, potentially inhibiting their activity or modulating their function. The hydroxyl group and tert-butyl groups may also contribute to the compound’s overall activity by influencing its binding affinity and stability.

Comparison with Similar Compounds

Similar Compounds

2,4-Ditert-butylphenol: Lacks the sulfonamide group but shares the tert-butyl and hydroxyl groups.

2,4-Ditert-butyl-6-hydroxybenzenesulfonic acid: Contains a sulfonic acid group instead of a sulfonamide group.

2,4-Ditert-butyl-6-hydroxybenzamide: Contains an amide group instead of a sulfonamide group.

Uniqueness

2,4-Ditert-butyl-6-hydroxybenzenesulfonamide is unique due to the presence of both the sulfonamide and hydroxyl groups, which confer distinct chemical and biological properties